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Compound of Interest

Compound Name: Benzyl p-aminobenzoate

Cat. No.: B041780 Get Quote

Introduction: Unlocking the Potential of Benzyl p-
Aminobenzoate in Advanced Drug Delivery
Benzyl p-aminobenzoate, an ester of benzyl alcohol and p-aminobenzoic acid (PABA), is a

versatile organic molecule that holds significant promise in the field of drug delivery. While its

parent molecule, PABA, is known for its role in folate synthesis and as a UV-absorbing agent,

Benzyl p-aminobenzoate's unique physicochemical properties make it an excellent candidate

for research into novel drug delivery systems.[1] Its aromatic structure and ester linkage

provide a scaffold for the design of prodrugs and controlled-release formulations.[2] This guide

provides an in-depth exploration of Benzyl p-aminobenzoate as a model compound for

developing and characterizing sophisticated drug delivery platforms, including topical and

injectable systems.

The core of its utility in advanced drug delivery, particularly in targeted therapies like antibody-

drug conjugates (ADCs), lies in the related p-aminobenzyl group, which functions as a self-

immolative spacer.[3] Upon specific enzymatic cleavage, this linker undergoes a cascade of

electronic rearrangements, leading to the efficient and traceless release of a conjugated

payload in its active form.[3] This mechanism is pivotal for minimizing off-target toxicity and

enhancing therapeutic efficacy. While Benzyl p-aminobenzoate itself may not be the active

drug in such systems, its structural similarity and chemical handles make it an invaluable tool

for researchers developing and optimizing such targeted delivery strategies.
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These application notes will provide researchers, scientists, and drug development

professionals with a comprehensive overview of the key properties of Benzyl p-
aminobenzoate, detailed protocols for its formulation into nanoparticles, and methodologies for

characterizing its release profile from various delivery vehicles.

Physicochemical Properties of Benzyl p-
aminobenzoate
A thorough understanding of the physicochemical properties of a compound is fundamental to

the rational design of a drug delivery system. The properties of Benzyl p-aminobenzoate are

summarized in the table below.

Property Value Reference

Molecular Formula C₁₄H₁₃NO₂ [4][5]

Molecular Weight 227.26 g/mol [4][5]

Melting Point 84.7 °C [6]

Boiling Point 411.8 ± 20.0 °C (Predicted) [6]

Density 1.194 ± 0.06 g/cm³ (Predicted) [6]

Solubility
Slightly soluble in Chloroform

and Methanol
[6]

pKa 2.34 ± 0.10 (Predicted) [6]

Appearance White to Off-White Solid [6]

CAS Number 19008-43-6 [4][5][6]

Application 1: Formulation of Benzyl p-
aminobenzoate Loaded Nanoparticles
Nanoparticles offer a versatile platform for the delivery of hydrophobic compounds like Benzyl
p-aminobenzoate, enhancing their bioavailability and enabling targeted delivery.[7] The

following protocol details the formulation of polymeric nanoparticles encapsulating Benzyl p-
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aminobenzoate using the nanoprecipitation method, a straightforward and widely used

technique for preparing nanoparticles from pre-formed polymers.[8]

Experimental Workflow: Nanoparticle Formulation
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Preparation

Formulation

Purification & Concentration

Characterization

Dissolve PLGA-b-PEG and
Benzyl p-aminobenzoate

in Acetonitrile

Add Organic Phase Dropwise
to Aqueous Phase

under Stirring

Prepare Aqueous Phase
(e.g., Deionized Water)

Remove Organic Solvent
(Rotary Evaporation)

Concentrate Nanoparticles
(e.g., Ultracentrifugation)

Wash with Deionized Water

Particle Size & Zeta Potential
(DLS)

Drug Loading & Encapsulation
Efficiency (HPLC)
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Setup

Release Study

Analysis

Prepare Nanoparticle Suspension

Load Sample into Dialysis Bag

Incubate in Release Medium
at 37°C with Agitation

Prepare Release Medium
(e.g., PBS with surfactant)

Withdraw Aliquots at
Predetermined Time Points

Replenish with Fresh Medium Quantify Benzyl p-aminobenzoate
Concentration (HPLC)

Plot Cumulative Release vs. Time
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Controlled Release Mechanisms

Diffusion Drug molecules move through the polymer matrix

Drug ReleasePolymer Erosion Polymer matrix degrades and releases the drug

Swelling Polymer swells, increasing drug diffusion

{Nanoparticle with
Encapsulated Drug}

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Benzyl p-
Aminobenzoate in Drug Delivery System Research]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b041780#benzyl-p-aminobenzoate-in-
drug-delivery-system-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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